Cas no 2639421-95-5 (Ethyl 4-fluoro-4-(sulfamoylmethyl)cyclohexane-1-carboxylate)

• Product Name: Ethyl 4-fluoro-4-(sulfamoylmethyl)cyclohexane-1-carboxylate
• CAS No: 2639421-95-5
• MF: C₁₀H₁₈FNO₄S
• MW: 267.317625522614
• CID: 6083193
• PubChem ID: 165898976
• Update Time: 2025-10-28

Ethyl 4-fluoro-4-(sulfamoylmethyl)cyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-fluoro-4-(sulfamoylmethyl)cyclohexane-1-carboxylate
• 2639421-95-5
• ethyl (1s,4s)-4-fluoro-4-(sulfamoylmethyl)cyclohexane-1-carboxylate
• 2639454-16-1
• EN300-27733473
• ethyl (1r,4r)-4-fluoro-4-(sulfamoylmethyl)cyclohexane-1-carboxylate
• 2639413-64-0
• EN300-27733454
• EN300-27733450
• Ethyl 4-fluoro-4-(sulfamoylmethyl)cyclohexane-1-carboxylate

• Inchi： 1S/C10H18FNO4S/c1-2-16-9(13)8-3-5-10(11,6-4-8)7-17(12,14)15/h8H,2-7H2,1H3,(H2,12,14,15)
• InChI Key： ABUYSDGIVWHQTP-UHFFFAOYSA-N
• SMILES： S(CC1(CCC(C(=O)OCC)CC1)F)(N)(=O)=O

Computed Properties

• Exact Mass: 267.09405739g/mol
• Monoisotopic Mass: 267.09405739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 94.8Ų

Additional information on Ethyl 4-fluoro-4-(sulfamoylmethyl)cyclohexane-1-carboxylate

Ethyl 4-fluoro-4-(sulfamoylmethyl)cyclohexane-1-carboxylate (CAS No. 2639421-95-5): A Comprehensive Overview

Ethyl 4-fluoro-4-(sulfamoylmethyl)cyclohexane-1-carboxylate, identified by its CAS number 2639421-95-5, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in both academic research and industrial applications. The structural features of this molecule, particularly the presence of a fluoro substituent and a sulfamoylmethyl group, contribute to its unique chemical and pharmacological properties.

The< strong>Ethyl 4-fluoro-4-(sulfamoylmethyl)cyclohexane-1-carboxylate molecule is characterized by a cyclohexane core, which is a common scaffold in many biologically active compounds. The incorporation of a fluoro atom at the 4-position of the cyclohexane ring enhances the metabolic stability and binding affinity of the molecule. This modification is particularly valuable in drug design, as fluorine atoms can significantly influence the pharmacokinetic profile of a drug candidate.

The< strong>sulfamoylmethyl group attached to the cyclohexane ring introduces a polar and hydrophilic moiety, which can improve solubility and interactions with biological targets. This feature makes Ethyl 4-fluoro-4-(sulfamoylmethyl)cyclohexane-1-carboxylate a versatile intermediate in the synthesis of more complex pharmaceutical agents. The combination of these structural elements results in a compound with potential applications in the development of novel therapeutic agents.

Recent research has highlighted the importance of fluorinated sulfonamides in medicinal chemistry. These compounds have shown efficacy in various therapeutic areas, including anti-inflammatory, anti-microbial, and anti-cancer applications. The< strong>fluoro substituent enhances the bioavailability and binding affinity of sulfonamide derivatives, making them attractive candidates for drug development. Ethyl 4-fluoro-4-(sulfamoylmethyl)cyclohexane-1-carboxylate aligns with this trend, offering a promising scaffold for further exploration.

In particular, studies have demonstrated that sulfonamides containing fluoro groups exhibit improved pharmacological properties compared to their non-fluorinated counterparts. The< strong>sulfamoylmethyl group contributes to the compound's ability to interact with biological targets such as enzymes and receptors. This interaction is crucial for modulating biological processes and achieving therapeutic effects. Ethyl 4-fluoro-4-(sulfamoylmethyl)cyclohexane-1-carboxylate leverages these interactions to potentially develop new treatments for various diseases.

The synthesis of Ethyl 4-fluoro-4-(sulfamoylmethyl)cyclohexane-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the< strong>fluoro substituent often necessitates specialized synthetic techniques to ensure high yield and purity. Advanced methodologies such as transition metal-catalyzed cross-coupling reactions have been employed to facilitate the introduction of fluorine atoms into complex molecular frameworks. Similarly, the incorporation of the< strong>sulfamoylmethyl group requires careful consideration to maintain structural integrity and functional group compatibility.

The pharmacological evaluation of Ethyl 4-fluoro-4-(sulfamoylmethyl)cyclohexane-1-carboxylate has been conducted in various preclinical studies. These studies aim to assess its efficacy, safety, and pharmacokinetic properties. Preliminary results suggest that this compound exhibits promising biological activity in vitro and in vivo models. The< strong>fluoro substituent appears to enhance binding affinity to target proteins, while the< strong>sulfamoylmethyl group contributes to solubility and metabolic stability.

The potential applications of Ethyl 4-fluoro-4-(sulfamoylmethyl)cyclohexane-1-carboxylate are diverse, ranging from anti-inflammatory drugs to anticancer agents. Its unique structural features make it a valuable building block for designing novel therapeutic molecules. Researchers are exploring its potential use in treating conditions such as chronic inflammation, autoimmune diseases, and cancerous tumors. The compound's ability to modulate biological pathways makes it an attractive candidate for further development.

The future direction of research on Ethyl 4-fluoro-4-(sulfamoylmethyl)cyclohexane-1-carboxylate includes optimizing its synthesis for scalability and cost-effectiveness. Additionally, more comprehensive pharmacological studies are needed to fully understand its therapeutic potential and safety profile. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical applications.

In conclusion, Ethyl 4-fluoro-4-(sulfamoylmethyl)cyclohexane-1-carboxylate (CAS No.< strong>2639421-95-5) is a compound with significant potential in pharmaceutical chemistry. Its unique structural features, including the presence of a< strong>fluoro substituent and a< strong>sulfamoylmethyl group, contribute to its biological activity and make it a valuable intermediate for drug development. Ongoing research aims to explore its therapeutic applications and optimize its synthesis for industrial production.